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Compound of Interest

Compound Name: L-Valine ethyl ester hydrochloride

Cat. No.: B554926 Get Quote

For Immediate Release – A comprehensive analysis of the molecular properties of L-Valine
ethyl ester hydrochloride, a critical compound in biochemical and pharmaceutical research,

confirms its molecular weight, supported by a detailed breakdown of its atomic composition.

This guide serves as a technical resource for researchers, scientists, and professionals in drug

development, providing precise data for accurate experimental design and analysis.

L-Valine ethyl ester hydrochloride is an amino acid derivative widely utilized in peptide

synthesis and as a building block in the development of novel therapeutic agents. An exact

understanding of its molecular weight is fundamental for stoichiometric calculations in chemical

reactions, solution preparation, and analytical characterization.

Molecular Composition and Weight
The chemical formula for L-Valine ethyl ester hydrochloride is C₇H₁₆ClNO₂.[1][2][3] The

molecular weight is derived from the sum of the atomic weights of its constituent atoms. Based

on the standard atomic weights provided by the International Union of Pure and Applied

Chemistry (IUPAC), the calculated molecular weight is approximately 181.66 g/mol .[1][4][5]

The following table provides a detailed calculation of the molecular weight of L-Valine ethyl
ester hydrochloride.
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 16 1.008 16.128

Chlorine Cl 1 35.45 35.45

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 181.66

Note: Standard atomic weights are based on IUPAC recommendations and may have slight

variations depending on the source.[6]

Structural and Elemental Relationship
The arrangement and contribution of each element to the overall molecular weight can be

visualized as a logical relationship. The central carbon backbone of the valine structure, the

ethyl ester group, and the hydrochloride salt all contribute distinct elements that sum to the final

molecular mass.

Elemental Composition of L-Valine Ethyl Ester Hydrochloride

Molecular Weight
(181.66 g/mol)

Carbon (C)
7 atoms

84.077 g/mol

Hydrogen (H)
16 atoms

16.128 g/mol

Chlorine (Cl)
1 atom

35.45 g/mol

Nitrogen (N)
1 atom

14.007 g/mol

Oxygen (O)
2 atoms

31.998 g/mol
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Caption: Elemental contribution to the total molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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